![molecular formula C17H25N3O7 B4076547 1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate](/img/structure/B4076547.png)
1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate
Overview
Description
1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPA belongs to the class of piperazine derivatives, which are known for their diverse biological activities.
Scientific Research Applications
1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate has been studied for its potential applications in various scientific fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been reported to exhibit potent and selective binding to the serotonin 5-HT1A receptor, which is a promising target for the treatment of depression and anxiety disorders. This compound has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability and anxiety-related behaviors.
Mechanism of Action
The mechanism of action of 1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate involves its interaction with various neurotransmitter receptors in the brain. This compound has been shown to act as a partial agonist of the serotonin 5-HT1A receptor, which leads to the activation of downstream signaling pathways that are involved in the regulation of mood and anxiety. This compound has also been reported to enhance the activity of GABA receptors, which results in the inhibition of neuronal excitability and the reduction of anxiety-related behaviors.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects in various animal models. This compound has been reported to reduce anxiety-related behaviors in mice and rats, as well as to enhance cognitive function and memory retention. This compound has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses and the release of cortisol.
Advantages and Limitations for Lab Experiments
1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate has several advantages as a research tool, including its high potency and selectivity for specific neurotransmitter receptors. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective option for laboratory experiments. However, this compound has some limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of 1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine oxalate. One potential area of research is the development of this compound derivatives with improved pharmacological properties, such as increased potency and solubility. Another area of research is the investigation of the mechanisms underlying the effects of this compound on the HPA axis and the regulation of stress responses. Additionally, this compound could be used as a tool to study the role of specific neurotransmitter receptors in various physiological and pathological conditions.
Properties
IUPAC Name |
1-[4-(4-methyl-2-nitrophenoxy)butyl]piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3.C2H2O4/c1-13-4-5-15(14(12-13)18(19)20)21-11-3-2-8-17-9-6-16-7-10-17;3-1(4)2(5)6/h4-5,12,16H,2-3,6-11H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZRJYVKREXXXLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCCCN2CCNCC2)[N+](=O)[O-].C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.